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Compound of Interest

Compound Name: Benzyl isovalerate

Cat. No.: B091237

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of benzyl isovalerate, a widely used fragrance and flavor ingredient. The information
is presented to support research and development activities in various scientific fields.

Chemical Identity and Physical Properties

Benzyl isovalerate, also known as benzyl 3-methylbutanoate, is a carboxylic ester
characterized by a powerful, fruity, and sweet aroma.[1][2][3] It is a colorless liquid at room
temperature.[2][4] The key chemical and physical properties of benzyl isovalerate are
summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C12H1602 [4115][6]

Molecular Weight 192.25 g/mol 516171181

IUPAC Name Benzyl 3-methylbutanoate [5]

CAS Number 103-38-8 [41051[7]

Appearance Colorless liquid [2][4]

N ) 245-247 °C (at 760 mmHgQ)

Boiling Point [11[41[71[8]
116 °C (at 9 mmHg)

Density 0.988 g/mL at 25 °C [1112171181

Refractive Index n20/D 1.488 [11[7118]
Insoluble in water; poorly

Solubility soluble in glycerol, propylene [2]
glycol; soluble in oils.
CC(C)CC(=0O)0cc1=Cc=CC=

SMILES [5I71[8]
C1
HVJIKZICIMIWFCP-

InChl Key [5][6]1[9][10]

UHFFFAOYSA-N

Chemical Structure

The structural formula of benzyl isovalerate consists of a benzyl group attached to the oxygen

atom of the carboxylate group of isovaleric acid.

Synthesis

Figure 1: Chemical Structure of Benzyl Isovalerate

The primary method for the synthesis of benzyl isovalerate is the Fischer esterification of

isovaleric acid (3-methylbutanoic acid) with benzyl alcohol.[11] This reaction is typically

catalyzed by a strong acid. While detailed, specific experimental protocols from peer-reviewed
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literature are not readily available in the provided search results, the general workflow for this
synthesis is well-established in organic chemistry.

General Synthesis Workflow of Benzyl Isovalerate

Reactants: Acid Catalyst
Isovaleric Acid & Benzyl Alcohol (e.g., H2S04)

Esterification Reaction
(Heating under reflux)

Reaction Work-up
(Neutralization, Washing)

Purification
(Distillation)

Benzyl Isovalerate

Click to download full resolution via product page

Figure 2: General Synthesis Workflow

Methodology Outline:
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Reactant Mixing: Isovaleric acid and benzyl alcohol are combined, typically in a 1:1 molar
ratio, in a round-bottom flask.

Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid, is added to the
mixture.

Reaction: The mixture is heated under reflux for a specified period to drive the equilibrium
towards the formation of the ester. The water produced during the reaction can be removed
to improve the yield.

Work-up: After cooling, the reaction mixture is neutralized with a weak base (e.g., sodium
bicarbonate solution) and washed with water to remove the acid catalyst and any unreacted
starting materials.

Purification: The crude benzyl isovalerate is then purified, commonly by vacuum distillation,
to obtain the final product with high purity.

Spectroscopic Data

Spectroscopic techniques are essential for the structural elucidation and purity assessment of
benzyl isovalerate.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H NMR and 13C NMR data are
available for benzyl isovalerate, providing detailed information about the hydrogen and
carbon framework of the molecule.[9][10]

Mass Spectrometry (MS): GC-MS analysis is commonly used to identify and quantify benzyl
isovalerate. The mass spectrum shows characteristic fragmentation patterns that are unique
to the molecule.[5]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups
present in benzyl isovalerate, notably the characteristic ester carbonyl (C=0) stretch.

While the availability of this data is confirmed, detailed experimental protocols for acquiring
these spectra were not found in the initial search. Researchers should refer to standard
analytical chemistry textbooks and databases for generalized methodologies.
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Applications in Research and Development

Benzyl isovalerate serves as a valuable building block in organic synthesis.[4][12] Its ester
functionality allows for a variety of chemical transformations, making it a useful intermediate in
the synthesis of more complex molecules. In the context of drug development, while not a
therapeutic agent itself, its chemical properties and stability may be of interest in the design
and synthesis of novel compounds. Its use as a flavoring agent has been evaluated for safety
by the Joint FAO/WHO Expert Committee on Food Additives (JECFA), which concluded that it
poses no safety concern at current levels of intake when used as a flavoring agent.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b091237#benzyl-isovalerate-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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